Cas no 146091-76-1 (1H-Imidazole-5-carboxylicacid, 4-cyano-1-methyl-)

• Product Name: 1H-Imidazole-5-carboxylicacid, 4-cyano-1-methyl-
• CAS No: 146091-76-1
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• CID: 101340
• PubChem ID: 45082015
• Update Time: 2025-04-18

1H-Imidazole-5-carboxylicacid, 4-cyano-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-5-carboxylicacid, 4-cyano-1-methyl-
• 5-cyano-3-methylimidazole-4-carboxylic acid
• 1H-Imidazole-5-carboxylicacid,4-cyano-1-methyl-(9CI)
• EN300-7701745
• SCHEMBL5055852
• CS-0373243
• 4-cyano-1-methyl-1H-imidazole-5-carboxylic acid
• 146091-76-1
• 1H-IMIDAZOLE-5-CARBOXYLIC ACID, 4-CYANO-1-METHYL-
• DTXSID70665029
• ZKRPZVXOCOLIFW-UHFFFAOYSA-N

• Inchi： 1S/C6H5N3O2/c1-9-3-8-4(2-7)5(9)6(10)11/h3H,1H3,(H,10,11)
• InChI Key： ZKRPZVXOCOLIFW-UHFFFAOYSA-N
• SMILES： OC(C1=C(C#N)N=CN1C)=O

Computed Properties

• Exact Mass: 151.03825
• Monoisotopic Mass: 151.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 78.91

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles